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Compound of Interest

Compound Name: 1,1'-Binaphthyl-4,4'-ylenediamine

CAS No.: 18531-98-1

Cat. No.: B102351

Get Quote

Executive Summary
This guide details the protocol for utilizing 1,1'-binaphthyl-4,4'-ylenediamine (standard

nomenclature: 4,4'-diamino-1,1'-binaphthyl or naphthidine) in the synthesis of high-performance

chiral polymers. Unlike the more common 2,2'-isomer (BINAM), which forms chelating "cleft"

structures, the 4,4'-isomer provides a linear yet axially twisted geometry. This unique structural

feature is critical for generating Polymers of Intrinsic Microporosity (PIMs) and Chiral Stationary

Phases (CSPs) used in the separation of enantiomers and high-efficiency gas purification.

Key Applications
Chiral Stationary Phases (HPLC): Enantioselective separation of pharmaceutical racemates.

Gas Separation Membranes: High-free-volume membranes for

or

separation.

Chiral Sensors: Enantioselective fluorescence sensing of amino acids.[1]
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Material Profile & Properties[1][2][3][4][5][6]
Monomer Identification
The user's term "1,1'-Binaphthyl-4,4'-ylenediamine" refers to the molecule where amine

groups are located at the 4 and 4' positions of the binaphthyl core.

Property Specification

Common Name 4,4'-Diamino-1,1'-binaphthyl (Naphthidine)

CAS Number
93-22-1 (Racemic) / Specific CAS for (R)/(S)

varies

Molecular Formula

Molecular Weight 284.36 g/mol

Chirality Axial Chirality (Atropisomerism)

Geometry
Twisted biaryl backbone; dihedral angle

90°

Solubility
Soluble in polar aprotic solvents (DMF, DMAc,

NMP)

Strategic Importance of the 4,4'-Linkage
2,2'-Linkage (BINAM): Amine groups are proximal. Used for metal chelation and catalysis.

4,4'-Linkage (Naphthidine): Amine groups are distal and divergent. Used for chain extension

in polymerization. The binaphthyl bond introduces a fixed chiral "kink" into the polymer

backbone, preventing efficient chain packing and creating permanent microporosity.

Experimental Protocol: Synthesis of Chiral
Polyimides
This protocol describes the synthesis of a chiral polyimide using (R)-4,4'-diamino-1,1'-

binaphthyl and 4,4'-(Hexafluoroisopropylidene)diphthalic anhydride (6FDA). The use of 6FDA
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ensures the resulting polymer is soluble in organic solvents, facilitating processing into

membranes or coatings.

Reagents & Equipment
Monomer: (R)-4,4'-diamino-1,1'-binaphthyl (>99% ee).

Dianhydride: 6FDA (sublimed prior to use).

Solvent: Anhydrous

-cresol or N-methyl-2-pyrrolidone (NMP).

Catalyst: Isoquinoline (for one-step high-temp synthesis) or Pyridine/Acetic Anhydride (for

two-step chemical imidization).

Equipment: 3-neck round bottom flask, mechanical stirrer, nitrogen inlet, Dean-Stark trap (for

high-temp method).
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Caption: Step-wise synthesis of chiral polyimide via polyamic acid intermediate.

Detailed Procedure (Two-Step Chemical Imidization)
Step 1: Polyamic Acid Formation

Setup: Flame-dry a 100 mL 3-neck flask and cool under a stream of nitrogen.
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Dissolution: Add (R)-4,4'-diamino-1,1'-binaphthyl (1.0 mmol, 0.284 g) and anhydrous NMP

(4.0 mL). Stir until fully dissolved.

Polymerization: Add 6FDA (1.0 mmol, 0.444 g) in one portion. The solution viscosity will

increase significantly.

Reaction: Stir at room temperature for 24 hours under nitrogen. This forms the Polyamic Acid

(PAA) precursor.

Step 2: Chemical Imidization

Reagents: To the viscous PAA solution, add Pyridine (10 mmol) and Acetic Anhydride (10

mmol).

Heating: Heat the mixture to 120°C for 4 hours with vigorous stirring.

Precipitation: Cool the solution to room temperature and pour slowly into Methanol (200 mL)

under rapid stirring. The polymer will precipitate as a fibrous white/off-white solid.

Purification: Filter the solid, wash repeatedly with methanol and hot water.

Drying: Dry in a vacuum oven at 150°C for 12 hours to remove trace solvents.

Step 3: Film Casting (Optional for Membranes)

Dissolve the dried polyimide in chloroform or DMAc (approx. 2-5 wt%).

Cast onto a clean glass plate.

Evaporate solvent slowly at 60°C, followed by vacuum annealing at 200°C.

Characterization & Validation
To ensure scientific integrity, the synthesized polymer must be validated for structure and

chirality.
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Technique Purpose Expected Result

FT-IR Spectroscopy Verify Imidization

Absence of amide peaks (1650

cm⁻¹); Presence of imide

carbonyls (1780, 1720 cm⁻¹)

and C-N stretch (1370 cm⁻¹).

¹H NMR Structural Confirmation

Broad peaks characteristic of

polymers; distinct binaphthyl

aromatic protons.

GPC (Gel Permeation

Chromatography)
Molecular Weight

Da; PDI

2.0. High MW is required for

mechanical stability.

CD Spectroscopy Chirality Verification

Strong Cotton effects in the UV

region (200-350 nm),

confirming the retention of the

binaphthyl axial chirality.

TGA (Thermogravimetric

Analysis)
Thermal Stability

Degradation temperature (

) typically > 450°C.

Mechanism of Chiral Recognition[7]
The utility of this polymer lies in its "frozen" chiral environment. The 4,4'-linkage forces the

polymer chain to adopt a helical or twisted conformation that cannot relax due to the high

rotation barrier of the binaphthyl unit.
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Caption: Mechanism of enantioselectivity in 1,1'-binaphthyl-4,4'-based polymers.

Mechanistic Insight
When used as a Chiral Stationary Phase (CSP), the polymer's chiral cavities preferentially

interact with one enantiomer of a racemic drug mixture (e.g., via

stacking or steric exclusion). The "matched" enantiomer is retained longer in the column, while
the "mismatched" enantiomer elutes first.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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